Cas no 1693-47-6 (1,1,3,3-Tetramethyltetraphenylcyclotetrasiloxane)

• Product Name: 1,1,3,3-Tetramethyltetraphenylcyclotetrasiloxane
• CAS No: 1693-47-6
• MF: C₂₈H₃₂O₄Si₄
• MW: 544.893291473389
• CID: 41820
• PubChem ID: 519339
• Update Time: 2025-04-18

1,1,3,3-Tetramethyltetraphenylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetramethyltetraphenylcyclotetrasiloxane
• 2,2,4,4-Tetramethyl-6,6,8,8-tetraphenylcyclotetrasiloxane
• 1,1,3,3-tetramethyl-5,5,7,7-tetraphenylcyclotetrasiloxane
• 1,1,3,3-Tetramethyl-5,5-7,7-tetraphenylcyclotetrasiloxan
• 1,3,5,7-Tetramethyl-1,3,5,7-tetraphenyl-cyclotetrasiloxane
• Sym-tetramethyltetraphenylcyclotetrasiloxane
• Tetramethyltetraphenylcyclotetrasiloxan
• Tetramethyltetraphenylcyclotetrasiloxane
• Tetraphenyltetramethylcyclotetrasiloxane
• SOPXVWFVFREYPL-UHFFFAOYSA-N
• 2,2,4,4-tetramethyl-6,6,8,8-tetraphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
• SCHEMBL157993
• Cyclotetrasiloxane, tetramethyltetraphenyl-
• AKOS015901144
• FT-0749294
• Q27272314
• 9BAB90KC3D
• 1693-47-6
• 2,2,4,4-tetramethyl-6,6,8,8-tetraphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• UNII-9BAB90KC3D
• A811093
• Cyclotetrasiloxane, 2,2,4,4-tetramethyl-6,6,8,8-tetraphenyl-

• Inchi： 1S/C28H32O4Si4/c1-33(2)29-34(3,4)31-36(27-21-13-7-14-22-27,28-23-15-8-16-24-28)32-35(30-33,25-17-9-5-10-18-25)26-19-11-6-12-20-26/h5-24H,1-4H3
• InChI Key： SOPXVWFVFREYPL-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 544.13800
• Monoisotopic Mass: 544.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 1.13
• Boiling Point: 493 ºC
• Flash Point: 493.2 °C at 760 mmHg
• Refractive Index: 1.576
• PSA: 36.92000
• LogP: 3.98320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives